Cas no 347840-95-3 (4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine)

4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine structure
347840-95-3 structure
Product Name:4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine
CAS No:347840-95-3
MF:C12H15N3O2
MW:233.266402482986
CID:1074106
PubChem ID:680670
Update Time:2025-04-20

4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-Dimethoxy-phenyl)-5-methyl-2H-pyrazol-3-ylamine
    • 4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE
    • 4-(3,4-dimethoxyphenyl)-5-methyl-1H-Pyrazol-3-amine
    • 3-methyl-4-(3,4-dimethoxyphenyl)-1H-5-aminopyrazole
    • 4-(3,4-Dimethoxy-phenyl)-4-oxo-buttersaeure-aethylester
    • 4-(3,4-dimethoxy-phenyl)-4-oxo-butyric acid ethyl ester
    • AC1L6PIR
    • AC1Q654K
    • AR-1I8948
    • CTK5A5834
    • ETHYL 4-(3,4-DIMETHOXYPHENYL)-4-OXOBUTYRATE
    • NSC68826
    • CS-0279785
    • Z57912384
    • CHEBI:192652
    • HMS1440K08
    • DB-348592
    • Maybridge3_003396
    • ALBB-006963
    • SR-01000640562-1
    • SCHEMBL4863136
    • MLS000708917
    • 347840-95-3
    • XHRZFDDZHQRHFP-UHFFFAOYSA-N
    • SMR000289684
    • 4-(3,4-dimethoxyphenyl)-5-methyl-2h-pyrazol-3-ylamine
    • EU-0009687
    • IDI1_014783
    • CHEMBL1337899
    • 4-(3,4-dimethoxy-phenyl)-5-methyl-2 h-pyrazol-3-ylamine
    • MG-0225
    • 4-(3,4-Dimethoxyphenyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-imine
    • Oprea1_610222
    • AKOS000265657
    • BRD-K06697226-001-07-5
    • HMS2604H08
    • CCG-51252
    • STK501285
    • 4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine
    • MDL: MFCD00439266
    • Inchi: 1S/C12H15N3O2/c1-7-11(12(13)15-14-7)8-4-5-9(16-2)10(6-8)17-3/h4-6H,1-3H3,(H3,13,14,15)
    • InChI Key: XHRZFDDZHQRHFP-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C(N)=NNC=1C)OC

Computed Properties

  • Exact Mass: 233.116426730g/mol
  • Monoisotopic Mass: 233.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.2Ų

4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>

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